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Compound of Interest

Compound Name: Calciumphosphid

Cat. No.: B12058215 Get Quote

Dieses technische Support-Center bietet detaillierte Anleitungen und Antworten auf häufig

gestellte Fragen zur Kontrolle der hoch exothermen Reaktion von Calciumphosphid mit

Wasser. Es richtet sich an Forscher, Wissenschaftler und Fachleute in der

Arzneimittelentwicklung, die in einer kontrollierten Laborumgebung mit dieser Reaktion

arbeiten.

Häufig gestellte Fragen (FAQs)
F1: Was ist die primäre chemische Reaktion zwischen Calciumphosphid und Wasser?

Die Reaktion von Calciumphosphid (Ca₃P₂) mit Wasser (H₂O) ist eine Hydrolyse, die

Calciumhydroxid (Ca(OH)₂) und hochentzündliches sowie giftiges Phosphingas (PH₃) erzeugt.

[1][2] Die grundlegende Reaktionsgleichung lautet:

Ca₃P₂(s) + 6H₂O(l) → 3Ca(OH)₂(aq) + 2PH₃(g)

F2: Warum ist diese Reaktion so gefährlich?

Die Gefahren ergeben sich aus zwei Hauptgründen:

Extreme Exothermie: Die Reaktion setzt eine erhebliche Wärmemenge frei, die das

Reaktionsgemisch zum Sieden bringen und die Reaktionsgeschwindigkeit unkontrolliert

beschleunigen kann.
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Toxische und pyrophore Gasentwicklung: Das entstehende Phosphingas (PH₃) ist hochgiftig

beim Einatmen.[3] Verunreinigungen im technischen Calciumphosphid, wie Diphosphin

(P₂H₄), können dazu führen, dass sich das Gasgemisch an der Luft spontan entzündet.[1]

F3: Welche grundlegenden Sicherheitsmaßnahmen sind unerlässlich?

Aufgrund der hohen Reaktivität und Toxizität sind strenge Sicherheitsvorkehrungen

erforderlich:

Arbeiten unter Inertgas: Alle Manipulationen mit Calciumphosphid und die Durchführung

der Reaktion sollten unter einer inerten Atmosphäre (z. B. Argon oder Stickstoff) in einem

Abzug oder einer Glovebox erfolgen, um den Kontakt mit Luftfeuchtigkeit und Sauerstoff zu

minimieren.

Persönliche Schutzausrüstung (PSA): Das Tragen von flammhemmender Laborkleidung,

chemikalienresistenten Handschuhen und einer dicht schließenden Schutzbrille ist

obligatorisch. Ein geeigneter Atemschutz sollte für Notfälle bereitstehen.

Vermeidung von Wasser: Strikt darauf achten, dass Calciumphosphid nicht unkontrolliert

mit Wasser oder Feuchtigkeit in Kontakt kommt.

Brandbekämpfung: Niemals Wasser zum Löschen eines Brandes verwenden, der durch

diese Reaktion entstanden ist. Stattdessen trockenen Sand, Zement oder spezielles

Metallbrand-Löschpulver (Klasse D) verwenden.

Troubleshooting-Anleitungen
Problem 1: Die Reaktion verläuft zu schnell und ist unkontrollierbar (Runaway-Reaktion).

Frage: Meine Reaktion wird extrem schnell sehr heiß und die Gasentwicklung ist zu stark.

Wie kann ich die Reaktionsgeschwindigkeit reduzieren?

Antwort: Eine unkontrollierte Reaktion ist äußerst gefährlich. Um die Geschwindigkeit zu

moderieren, sollten Sie folgende Parameter anpassen:

Kontrollierte Zugabe des Reaktanden: Fügen Sie Wasser (oder eine verdünnte Säure)

sehr langsam und tropfenweise zum Calciumphosphid hinzu, anstatt die Festsubstanz
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ins Wasser zu geben. Dies limitiert die Menge an reagierendem Material zu jedem

Zeitpunkt.

Kühlung: Führen Sie die Reaktion in einem Kühlbad (z. B. Eis/Wasser oder Eis/Kochsalz)

durch, um die entstehende Wärme effektiv abzuführen. Überwachen Sie die

Innentemperatur kontinuierlich mit einem Thermometer.

Verdünnung: Lösen Sie das Wasser in einem inerten, wasserfreien organischen

Lösungsmittel (z. B. Diethylether, Tetrahydrofuran), das mit Calciumphosphid nicht

reagiert, um die Konzentration des Wassers zu senken.[1]

Problem 2: Die Gasentwicklung ist ungleichmäßig oder setzt plötzlich und stoßweise ein.

Frage: Die Phosphin-Produktion ist nicht konstant. Es gibt Phasen ohne Gasentwicklung,

gefolgt von einem plötzlichen, heftigen Ausgasen. Was kann die Ursache sein?

Antwort: Dies deutet oft auf eine schlechte Durchmischung oder die Bildung einer

passivierenden Schicht aus Calciumhydroxid auf der Oberfläche des Calciumphosphids

hin.

Effektives Rühren: Stellen Sie eine konstante und effiziente Durchmischung des

Reaktionsgemisches mit einem Magnetrührer sicher. Dies bricht die passivierende Schicht

auf und sorgt für einen gleichmäßigen Kontakt der Reaktanden.

Partikelgröße: Verwenden Sie Calciumphosphid mit einer definierten und homogenen

Partikelgröße. Sehr feines Pulver kann zu einer anfänglich zu heftigen Reaktion führen,

während große Stücke eine unregelmäßige Reaktion begünstigen.

Problem 3: Es kommt zur Selbstentzündung des entstehenden Gases am Gasauslass.

Frage: Das aus meiner Apparatur austretende Gas entzündet sich spontan. Wie kann ich

das verhindern?

Antwort: Die Selbstentzündung wird durch Verunreinigungen wie Diphosphin (P₂H₄)

verursacht.
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Inertgasstrom: Leiten Sie einen kontinuierlichen, leichten Strom eines Inertgases (z. B.

Argon) durch die Apparatur. Dies verdünnt das Phosphin und das Diphosphin unter die

Selbstentzündungsgrenze.

Gaswäsche: Leiten Sie das entstehende Gas durch eine Waschflasche mit einer

geeigneten Lösung (z. B. eine gekühlte, verdünnte Kaliumpermanganat-Lösung), um

reaktive Verunreinigungen zu entfernen, bevor es weiterverwendet oder neutralisiert wird.

Seien Sie hierbei äußerst vorsichtig, da die Reaktion mit Oxidationsmitteln explosiv sein

kann.[1]

Quantitative Datenzusammenfassung
Da detaillierte kinetische Studien in der zugänglichen Literatur rar sind, fasst die folgende

Tabelle die erwarteten qualitativen und quantitativen Einflüsse verschiedener Parameter auf die

Reaktion basierend auf allgemeinen chemischen Prinzipien zusammen.
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Parameter
Einfluss auf die
Reaktionsgeschwin
digkeit

Einfluss auf die
Exothermie
(Wärmefreisetzung)

Kontrollstrategie

Temperatur

Steigt exponentiell mit

der Temperatur

(Arrhenius-Gleichung)

Die

Wärmeproduktionsrat

e steigt mit der

Reaktionsgeschwindig

keit

Reaktion bei niedrigen

Temperaturen

durchführen und

halten (z.B. 0-10 °C);

effiziente Kühlung

Konzentration des

Wassers

Steigt mit

zunehmender

Wasserkonzentration

Höhere lokale

Wärmefreisetzung bei

höherer Konzentration

Langsame,

kontrollierte Zugabe

von Wasser;

Verwendung

verdünnter Lösungen

Partikelgröße des

Ca₃P₂

Größere Oberfläche

(kleinere Partikel)

führt zu höherer

Geschwindigkeit

Schnellere

Wärmefreisetzung bei

kleineren Partikeln

Verwendung von

Granulat statt feinem

Pulver zur Moderation

der Reaktion

pH-Wert

Reaktion mit

verdünnten Säuren ist

oft schneller als mit

reinem Wasser

Kann die

Gesamtexothermie

erhöhen, aber die

Kontrolle verbessern

Verwendung einer

Pufferlösung oder

einer stark verdünnten

Säure zur

kontrollierten

Protonenlieferung

Rührgeschwindigkeit

Erhöht die

Geschwindigkeit

durch verbesserten

Stofftransport

Verbessert die

Wärmeabfuhr aus

dem

Reaktionsmedium

Konstantes,

moderates Rühren zur

Homogenisierung und

Vermeidung von

Hotspots

Experimentelle Protokolle
Protokoll: Kontrollierte Erzeugung von Phosphingas im Labormaßstab
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Dieses Protokoll ist eine allgemeine Richtlinie und muss für spezifische experimentelle

Anforderungen und Sicherheitsbewertungen angepasst werden. Eine gründliche

Gefährdungsbeurteilung ist vor Beginn zwingend erforderlich.

Materialien:

Dreihals-Rundkolben (je nach Maßstab, z. B. 250 ml)

Tropftrichter mit Druckausgleich

Rückflusskühler oder Gaseinleitungsrohr

Gaswaschflasche (Bubbler) gefüllt mit Mineralöl (zur Beobachtung des Gasstroms)

Neutralisationsfalle (z. B. Gaswaschflasche mit verdünnter Kupfersulfat-Lösung oder

Natriumhypochlorit-Lösung)

Thermometer

Magnetrührer und Rührfisch

Kühlbad (z. B. Eis/Wasser)

Inertgasversorgung (Argon oder Stickstoff) mit Nadelventil

Calciumphosphid (Ca₃P₂, Granulat)

Wasser (destilliert, entgast)

Verfahren:

Aufbau der Apparatur: Montieren Sie den Dreihalskolben in einem Kühlbad auf dem

Magnetrührer. Setzen Sie das Thermometer, den Tropftrichter und den Gasauslass

(verbunden mit der Gaswaschflasche und der Neutralisationsfalle) auf die Hälse des

Kolbens. Sichern Sie alle Schliffverbindungen mit Klemmen.

Inertisierung: Spülen Sie die gesamte Apparatur für 15-20 Minuten gründlich mit einem

leichten Inertgasstrom, um die Luft vollständig zu verdrängen.
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Befüllung: Wiegen Sie die gewünschte Menge Calciumphosphid-Granulat unter Inertgas ab

und geben Sie es zügig in den Dreihalskolben. Verschließen Sie den Kolben sofort wieder

und setzen Sie die Inertgas-Spülung fort.

Reaktionsstart: Füllen Sie den Tropftrichter mit entgastem, destilliertem Wasser. Starten Sie

das Rühren und die Kühlung. Beginnen Sie die tropfenweise Zugabe von Wasser zum

Calciumphosphid. Die Zugabegeschwindigkeit sollte so gewählt werden, dass die

Innentemperatur den gewünschten Wert (z. B. 10 °C) nicht überschreitet und die

Gasentwicklung moderat und gleichmäßig bleibt (sichtbar am Blubbern in der

Gaswaschflasche).

Reaktionsdurchführung: Führen Sie die Reaktion unter ständiger Überwachung von

Temperatur und Gasfluss durch. Passen Sie die Zugabegeschwindigkeit und/oder die

Kühlleistung bei Bedarf an.

Reaktionsende und Spülung: Nachdem die gesamte Wassermenge zugegeben wurde und

die Gasentwicklung nachlässt, lassen Sie die Reaktion noch für 30 Minuten nachrühren.

Spülen Sie anschließend die Apparatur erneut für ca. 30 Minuten mit Inertgas, um

sicherzustellen, dass das gesamte Phosphingas in die Neutralisationsfalle überführt wurde.

Dekontamination und Entsorgung: Dekontaminieren Sie die Apparatur sorgfältig mit einer

geeigneten Methode (z. B. Spülen mit einer stark verdünnten oxidierenden Lösung, gefolgt

von Wasser und Lösungsmitteln). Entsorgen Sie die neutralisierte Lösung und das

Calciumhydroxid gemäß den örtlichen Vorschriften für gefährliche Abfälle.

Visualisierungen
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Chemischer Reaktionspfad

Calciumphosphid (Ca₃P₂)
(Feststoff)

Hydrolyse
(stark exotherm)

Wasser (H₂O)
(Flüssigkeit)

Calciumhydroxid (Ca(OH)₂)
(wässrig/fest)

Produkt 1

Phosphingas (PH₃)
(giftig, pyrophor)

Produkt 2

Wärmeenergie

Freisetzung

Workflow zur Fehlerbehebung

Problem festgestellt

Problem identifizieren:
- Zu schnelle Reaktion?

- Ungleichmäßige Gasentwicklung?
- Selbstentzündung?

Reaktion zu schnell Gas ungleichmäßig Selbstentzündung

1. Kühlung intensivieren
2. Zugabe stoppen/verlangsamen

3. Verdünnung erhöhen

1. Rührgeschwindigkeit prüfen/erhöhen
2. Partikelgröße prüfen

1. Inertgasstrom erhöhen
2. Gaswäsche prüfen/implementieren

Problem gelöst
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Laboraufbau zur kontrollierten Reaktion

Reaktionseinheit

Dreihalskolben

Ca₃P₂ + Rührfisch

Temperatur:

Magnetrührer
(im Kühlbad) Gasauslass

Tropftrichter
(H₂O)

Inertgas
(Argon/N₂)

Druckausgleich

Gaswaschflasche
(Mineralöl)

Neutralisationsfalle
(z.B. CuSO₄-Lösung)

Abzug

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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